Cas no 529-80-6 (MULTIFLORINE)
MULTIFLORINE structure
Product Name:MULTIFLORINE
CAS No:529-80-6
MF:C15H22N2O
MW:246.347983837128
CID:937782
PubChem ID:6918763
Update Time:2025-04-19
MULTIFLORINE Chemical and Physical Properties
Names and Identifiers
-
- MULTIFLORINE
- (1R,2R,9S,10S)-7,15-Diazatetracyclo[7.7.1.02,7.010,15]heptadec-5-en-4-one
- DTXSID60967367
- CHEBI:7021
- 2,3-didehydrospartein-4-one
- 7,14-Methano-2H,6H-dipyrido(1,2-a:1',2'-e)(1,5)diazocin-2-one, 1,7,7a,8,9,10,11,13,14,14a-decahydro-, (7S-(7alpha,7abeta,14alpha,14aalpha))-
- CHEMBL517095
- SCHEMBL4364625
- (-)-multiflorine
- (7S,7AS,14S,14AR)-1,7,7A,8,9,10,11,13,14,14A-DECAHYDRO-7,14-METHANO-2H,6H-DIPYRIDO(1,2-A:1',2'-E)(1,5)DIAZOCIN-2-ONE
- InChI=1/C15H22N2O/c18-13-4-6-17-9-11-7-12(15(17)8-13)10-16-5-2-1-3-14(11)16/h4,6,11-12,14-15H,1-3,5,7-10H2/t11?,12?,14-,15-/m0/s
- 7,14-Methano-2H,6H-dipyrido(1,2-a:1',2'-e)(1,5)diazocin-2-one, 1,7,7a,8,9,10,11,13,14,14a-decahydro-, (7S,7aS,14S,14aR)-
- (1S,2R,9S,10S)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadec-5-en-4-one
- 529-80-6
- 70G8C30AVF
- UNII-70G8C30AVF
- 7,14-METHANO-2H,6H-DIPYRIDO(1,2-A:1',2'-E)(1,5)DIAZOCIN-2-ONE, 1,7,7A,8,9,10,11,13,14,14A-DECAHYDRO-, (7S-(7.ALPHA.,7A.BETA.,14.ALPHA.,14A.ALPHA.))-
- MULTIFLORINE, (-)-
- NS00094230
- (1S,2R,9S,10S)-7,15-diazatetracyclo(7.7.1.02,7.010,15)heptadec-5-en-4-one
- (7S,7aS,14S,14aR)-1,7,7a,8,9,10,11,13,14,14a-Decahydro-7,14-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-2-one
-
- Inchi: 1S/C15H22N2O/c18-13-4-6-17-9-11-7-12(15(17)8-13)10-16-5-2-1-3-14(11)16/h4,6,11-12,14-15H,1-3,5,7-10H2/t11-,12-,14-,15+/m0/s1
- InChI Key: HQSKZPOVBDNEGN-NZBPQXDJSA-N
- SMILES: O=C1C=CN2C[C@@H]3C[C@@H](CN4CCCC[C@H]43)[C@H]2C1
Computed Properties
- Exact Mass: 246.173213330g/mol
- Monoisotopic Mass: 246.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 23.6Ų
MULTIFLORINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| PhytoLab | 86293-50mg |
Multiflorine |
529-80-6 | ≥ 90.0 % | 50mg |
€4689 | 2023-10-25 | |
| PhytoLab | 86293-250mg |
Multiflorine |
529-80-6 | ≥ 90.0 % | 250mg |
€22142.5 | 2023-10-25 | |
| PhytoLab | 86293-500mg |
Multiflorine |
529-80-6 | ≥ 90.0 % | 500mg |
€41680 | 2023-10-25 | |
| PhytoLab | 86293-1000mg |
Multiflorine |
529-80-6 | ≥ 90.0 % | 1000mg |
€78150 | 2023-10-25 |
MULTIFLORINE Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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